1-{[5-(4-Chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-3,3-dimethyl-2-butanone
1-{[5-(4-Chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-3,3-dimethyl-2-butanone
Brand Name:
Vulcanchem
CAS No.:
557097-92-4
VCID:
VC0479135
InChI:
InChI=1S/C20H20ClN3OS/c1-20(2,3)17(25)13-26-19-23-22-18(14-9-11-15(21)12-10-14)24(19)16-7-5-4-6-8-16/h4-12H,13H2,1-3H3
SMILES:
CC(C)(C)C(=O)CSC1=NN=C(N1C2=CC=CC=C2)C3=CC=C(C=C3)Cl
Molecular Formula:
C20H20ClN3OS
Molecular Weight:
385.9g/mol
1-{[5-(4-Chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-3,3-dimethyl-2-butanone
CAS No.: 557097-92-4
Main Products
VCID: VC0479135
Molecular Formula: C20H20ClN3OS
Molecular Weight: 385.9g/mol
![1-{[5-(4-Chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-3,3-dimethyl-2-butanone - 557097-92-4](/images/no_structure.jpg)
| CAS No. | 557097-92-4 |
|---|---|
| Product Name | 1-{[5-(4-Chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-3,3-dimethyl-2-butanone |
| Molecular Formula | C20H20ClN3OS |
| Molecular Weight | 385.9g/mol |
| IUPAC Name | 1-[[5-(4-chlorophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-3,3-dimethylbutan-2-one |
| Standard InChI | InChI=1S/C20H20ClN3OS/c1-20(2,3)17(25)13-26-19-23-22-18(14-9-11-15(21)12-10-14)24(19)16-7-5-4-6-8-16/h4-12H,13H2,1-3H3 |
| Standard InChIKey | PZTDTCOHGYGCOJ-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C(=O)CSC1=NN=C(N1C2=CC=CC=C2)C3=CC=C(C=C3)Cl |
| Canonical SMILES | CC(C)(C)C(=O)CSC1=NN=C(N1C2=CC=CC=C2)C3=CC=C(C=C3)Cl |
| PubChem Compound | 990781 |
| Last Modified | Nov 11 2021 |
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